3-Cyclobutylphenol
Overview
Description
3-Cyclobutylphenol is a chemical compound with the linear formula C10H12O . It is a compound that contains a total of 24 bonds, including 12 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, and 1 aromatic hydroxyl .
Molecular Structure Analysis
The molecular structure of 3-Cyclobutylphenol consists of 10 Carbon atoms, 12 Hydrogen atoms, and 1 Oxygen atom . It contains a total of 24 bonds, including 12 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, and 1 aromatic hydroxyl .Physical And Chemical Properties Analysis
3-Cyclobutylphenol has a molecular weight of 148.2 . It is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Structural Analysis : M. Koca, C. Kırılmış, and C. Arici (2010) investigated the structure of a related compound, 1-(3-Mesityl-3-methylcyclobutyl)-2-phenoxyethanone. They found that the cyclobutane ring in this compound is puckered, demonstrating interesting molecular interactions that could have implications for the study of 3-Cyclobutylphenol and related compounds (Koca, Kırılmış, & Arici, 2010).
Catalysis and Synthesis : A. Rahimi et al. (2011) utilized a cyclobutene-1,2-diylbisimidazolium preligand in palladium-catalyzed cross-coupling reactions. This study could be relevant for understanding the catalytic properties of 3-Cyclobutylphenol derivatives in organic synthesis (Rahimi et al., 2011).
Pharmaceutical Applications : J. Lapierre et al. (2016) explored the synthesis and properties of a compound containing a 1-aminocyclobutyl phenyl group, similar to 3-Cyclobutylphenol. This compound was found to be a potent allosteric inhibitor of AKT kinases, suggesting potential pharmaceutical applications (Lapierre et al., 2016).
Molecular Interaction Studies : Research on tertiary arylcarbinyloxyl radicals bearing alpha-cyclobutyl groups by M. Bietti, G. Gente, and M. Salamone (2005) could provide insight into the reactivity of 3-Cyclobutylphenol in radical reactions, which is crucial for understanding its behavior in various chemical environments (Bietti, Gente, & Salamone, 2005).
Biochemical Characterization : The biochemical and structural characterization of a divergent loop cyclophilin from Caenorhabditis elegans, studied by J. Dornan et al. (1999), could provide valuable insights into the biochemical interactions and potential applications of 3-Cyclobutylphenol-related compounds (Dornan et al., 1999).
Electrochemical Studies : M. Dakkouri and H. Oberhammer (1983) conducted an electron diffraction and ab initio study on cyclobutylsilane, which might be relevant for understanding the structural and conformational properties of 3-Cyclobutylphenol and its derivatives (Dakkouri & Oberhammer, 1983).
Safety and Hazards
properties
IUPAC Name |
3-cyclobutylphenol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O/c11-10-6-2-5-9(7-10)8-3-1-4-8/h2,5-8,11H,1,3-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGAOBXXXNFRSSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=CC(=CC=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclobutylphenol |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.